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Compound of Interest

Compound Name: Boc-Gly-ONp

Cat. No.: B558417 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, structure, and

applications of N-(tert-Butoxycarbonyl)glycine p-nitrophenyl ester (Boc-Gly-ONp), a key

reagent in peptide synthesis.

Chemical Properties and Structure
Boc-Gly-ONp is a derivative of the amino acid glycine, where the amino group is protected by

a tert-butoxycarbonyl (Boc) group, and the carboxylic acid is activated as a p-nitrophenyl (ONp)

ester.[1][2] This dual functionality makes it a valuable building block in the synthesis of

peptides.[3]

Structure:

IUPAC Name: (4-nitrophenyl) 2-[(2-methylpropan-2-yl)oxycarbonylamino]acetate[1][4]

Synonyms: Boc-glycine 4-nitrophenyl ester, Boc-Gly-p-nitrophenyl ester, N-t-

Butyloxycarbonylglycine p-nitrophenyl ester[1]

CAS Number: 3655-05-8[2]

Molecular Formula: C₁₃H₁₆N₂O₆[2]

SMILES: CC(C)(C)OC(=O)NCC(=O)OC1=CC=C(C=C1)--INVALID-LINK--[O-][1]
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InChI: InChI=1S/C13H16N2O6/c1-13(2,3)21-12(17)14-8-11(16)20-10-6-4-9(5-7-

10)15(18)19/h4-7H,8H2,1-3H3,(H,14,17)[1]

Physicochemical Properties:

The following table summarizes the key physicochemical properties of Boc-Gly-ONp.

Property Value Reference(s)

Molecular Weight 296.28 g/mol [2]

Appearance Brown powder [3]

Melting Point 56-66 °C [3]

Storage Temperature 0-8°C [3]

Solubility:

Specific quantitative solubility data for Boc-Gly-ONp in a range of organic solvents is not

extensively published. However, based on the solubility of the closely related compound Boc-

Glycine, a qualitative solubility profile can be inferred. The presence of the nonpolar Boc group

and the aromatic p-nitrophenyl group suggests good solubility in moderately polar to nonpolar

organic solvents.

Solvent Expected Qualitative Solubility

Dichloromethane (DCM) Soluble

Ethyl Acetate (EtOAc) Soluble

Tetrahydrofuran (THF) Soluble

Methanol (MeOH) Soluble

Ethanol (EtOH) Soluble

Water Insoluble

Spectroscopic Data
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Detailed spectroscopic data for Boc-Gly-ONp is not readily available in public databases. The

following tables provide expected characteristic peaks for FT-IR and chemical shifts for ¹H and

¹³C NMR based on the analysis of its functional groups and data from similar compounds.

FT-IR Spectroscopy (Expected Peaks):

Wavenumber (cm⁻¹) Intensity Assignment

3400-3200 Medium N-H stretch (urethane)

3000-2850 Medium C-H stretch (aliphatic)

~1760 Strong
C=O stretch (p-nitrophenyl

ester)

~1715 Strong C=O stretch (Boc carbamate)

~1520 Strong
N-O asymmetric stretch (nitro

group)

~1345 Strong
N-O symmetric stretch (nitro

group)

1250-1200 Strong C-O stretch (ester)

1170-1150 Strong C-O stretch (carbamate)

¹H NMR Spectroscopy (Expected Chemical Shifts):

Chemical Shift (δ, ppm) Multiplicity Assignment

~8.3 Doublet Aromatic protons ortho to NO₂

~7.4 Doublet Aromatic protons meta to NO₂

~5.5 Broad Singlet N-H (carbamate)

~4.2 Doublet -CH₂- (glycine backbone)

~1.5 Singlet -C(CH₃)₃ (Boc group)

¹³C NMR Spectroscopy (Expected Chemical Shifts):
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Chemical Shift (δ, ppm) Assignment

~168 C=O (ester)

~156 C=O (carbamate)

~155 Aromatic C-O

~145 Aromatic C-NO₂

~125 Aromatic C-H

~122 Aromatic C-H

~80 -C(CH₃)₃ (Boc group)

~43 -CH₂- (glycine backbone)

~28 -C(CH₃)₃ (Boc group)

Experimental Protocols
Boc-Gly-ONp is primarily used as an activated glycine building block for peptide synthesis in

solution-phase. The p-nitrophenyl ester is a good leaving group, facilitating nucleophilic attack

by the amino group of another amino acid or peptide.

Detailed Methodology for Dipeptide Synthesis: Boc-Gly-Ala-OMe

This protocol describes a representative procedure for the synthesis of the dipeptide Boc-Gly-

Ala-OMe using Boc-Gly-ONp and L-Alanine methyl ester hydrochloride.

Materials:

Boc-Gly-ONp

L-Alanine methyl ester hydrochloride (H-Ala-OMe·HCl)

N,N-Diisopropylethylamine (DIPEA)

Dichloromethane (DCM)
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Ethyl acetate (EtOAc)

1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate solution (NaHCO₃)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Thin Layer Chromatography (TLC) plates (silica gel)

Rotary evaporator

Standard laboratory glassware

Procedure:

Preparation of the Amine Component: Dissolve L-Alanine methyl ester hydrochloride (1.0

equivalent) in DCM. Add DIPEA (1.1 equivalents) to neutralize the hydrochloride salt and stir

the solution at room temperature for 15 minutes.

Coupling Reaction: To the solution of the free L-Alanine methyl ester, add Boc-Gly-ONp
(1.05 equivalents).

Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the

reaction can be monitored by TLC, observing the disappearance of the starting materials and

the appearance of the product spot. The reaction is typically complete within 2-4 hours.

Work-up:

Once the reaction is complete, dilute the mixture with EtOAc.

Transfer the solution to a separatory funnel and wash sequentially with 1 M HCl (2 x),

saturated NaHCO₃ solution (2 x), and brine (1 x).

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.
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Isolation and Purification:

Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator to obtain the crude product.

The crude dipeptide can be further purified by flash column chromatography on silica gel if

necessary.

Experimental Workflow Diagram:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of Amine Component

Coupling Reaction

Work-up and Purification

Dissolve H-Ala-OMe·HCl in DCM

Add DIPEA to neutralize

Free H-Ala-OMe in DCM

Add Boc-Gly-ONp

Combine

Stir at room temperature (2-4h)

Monitor by TLC

Dilute with EtOAc

Reaction Complete

Wash with 1M HCl

Wash with sat. NaHCO₃

Wash with Brine

Dry over MgSO₄/Na₂SO₄

Concentrate in vacuo

Purify by Chromatography (optional)

Pure Boc-Gly-Ala-OMe

Click to download full resolution via product page

Caption: Workflow for the solution-phase synthesis of a dipeptide using Boc-Gly-ONp.
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Safety and Handling
While a specific Material Safety Data Sheet (MSDS) for Boc-Gly-ONp is not readily available,

the safety precautions for similar Boc-protected amino acids and p-nitrophenyl esters should be

followed.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses or

goggles, a laboratory coat, and chemical-resistant gloves.

Handling: Avoid inhalation of dust. Handle in a well-ventilated area, preferably in a fume

hood. Avoid contact with skin and eyes. Wash hands thoroughly after handling.

Storage: Store in a cool, dry place, away from incompatible materials such as strong

oxidizing agents. Keep the container tightly sealed.[3]

First Aid:

In case of eye contact: Immediately flush with plenty of water for at least 15 minutes.

In case of skin contact: Wash off with soap and plenty of water.

If inhaled: Move to fresh air.

If swallowed: Rinse mouth with water. Do not induce vomiting.

In all cases of exposure, seek medical attention if symptoms persist.

Disposal: Dispose of in accordance with local, state, and federal regulations.

This technical guide provides a summary of the available information on Boc-Gly-ONp. For

critical applications, it is recommended to obtain a certificate of analysis and a specific safety

data sheet from the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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